Cas no 2034561-73-2 (3-{[1-(6-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(6-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034561-73-2
• MF: C₁₇H₁₇N₅O₃
• MW: 339.3486
• CID: 5352725
• Update Time: 2025-07-17

3-{[1-(6-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(6-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-((1-(6-ethoxynicotinoyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-{[1-(6-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C17H17N5O3/c1-2-24-15-4-3-12(10-21-15)17(23)22-8-5-13(11-22)25-16-14(9-18)19-6-7-20-16/h3-4,6-7,10,13H,2,5,8,11H2,1H3
• InChI Key： KGUDSAMXSAWCMP-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC([H])=C([H])N=1)C1([H])C([H])([H])N(C(C2=C([H])N=C(C([H])=C2[H])OC([H])([H])C([H])([H])[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 508
• XLogP3: 1.1
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-{[1-(6-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

3-{[1-(6-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034561-73-2): A Comprehensive Overview

3-{[1-(6-Ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034561-73-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of pyrazine derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 3-{[1-(6-Ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile is characterized by the presence of a pyrazine core linked to a pyrrolidine ring through an ether linkage. The pyrrolidine ring is further functionalized with a 6-ethoxypyridine-3-carbonyl moiety, which imparts significant pharmacological activity to the molecule. The ethoxypyridine group is known for its ability to modulate various biological pathways, making this compound a promising candidate for drug development.

Recent studies have highlighted the potential of 3-{[1-(6-Ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-{[1-(6-Ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile has also shown promise in cancer research. Preclinical studies have indicated that it can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer.

In addition to its anti-inflammatory and anti-cancer activities, 3-{[1-(6-Ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile has been investigated for its neuroprotective effects. Animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's have shown that this compound can reduce oxidative stress and prevent neuronal cell death. These findings open up new avenues for the development of neuroprotective drugs targeting these debilitating conditions.

The pharmacokinetic properties of 3-{[1-(6-Ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile have also been extensively studied. It has been found to exhibit favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further optimization may be necessary to enhance its pharmacokinetic profile and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{[1-(6-Ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-{[1-(6-Ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034561-73-2) represents a promising lead compound with a broad spectrum of biological activities. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.